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1-[3-(hexylsulfanyl)-6-(3-methylthiophen-2-yl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone 1-[3-(hexylsulfanyl)-6-(3-methylthiophen-2-yl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0940053
InChI: InChI=1S/C23H26N4O2S2/c1-4-5-6-9-13-31-23-24-21-19(25-26-23)17-10-7-8-11-18(17)27(16(3)28)22(29-21)20-15(2)12-14-30-20/h7-8,10-12,14,22H,4-6,9,13H2,1-3H3
SMILES: CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C=CS4)C)C(=O)C)N=N1
Molecular Formula: C23H26N4O2S2
Molecular Weight: 454.6 g/mol

1-[3-(hexylsulfanyl)-6-(3-methylthiophen-2-yl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone

CAS No.:

Cat. No.: VC0940053

Molecular Formula: C23H26N4O2S2

Molecular Weight: 454.6 g/mol

* For research use only. Not for human or veterinary use.

1-[3-(hexylsulfanyl)-6-(3-methylthiophen-2-yl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl]ethanone -

Specification

Molecular Formula C23H26N4O2S2
Molecular Weight 454.6 g/mol
IUPAC Name 1-[3-hexylsulfanyl-6-(3-methylthiophen-2-yl)-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
Standard InChI InChI=1S/C23H26N4O2S2/c1-4-5-6-9-13-31-23-24-21-19(25-26-23)17-10-7-8-11-18(17)27(16(3)28)22(29-21)20-15(2)12-14-30-20/h7-8,10-12,14,22H,4-6,9,13H2,1-3H3
Standard InChI Key PNVXPEWEUIYUSD-UHFFFAOYSA-N
SMILES CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C=CS4)C)C(=O)C)N=N1
Canonical SMILES CCCCCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=C(C=CS4)C)C(=O)C)N=N1

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